1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride

• IUPAC Name: 1-tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride
• InChI: InChI=1S/C11H21NO.ClH/c1-8-9(2)12(11(3,4)5)7-6-10(8)13;/h8-9H,6-7H2,1-5H3;1H
• InChI Key: SQKVPKBRSMPCJS-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(CCC1=O)C(C)(C)C)C.Cl
• Molecular Formula: C11H22ClNO
• Molecular Weight: 219.75 g/mol

Description

1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride is a chemical compound registered in the PubChem database. It is used in various scientific research applications due to its unique properties and reactivity.

Preparation Methods

The preparation methods for 1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride involve synthetic routes and specific reaction conditions. One common method is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is used for the quantification of small molecules in body fluids . This technique requires sample preparation to remove proteins and other constituents that may precipitate when injected into the LC mobile phase. The process involves exchanging complex biofluids for an injection solution compatible with the LC method prior to injection .

Chemical Reactions Analysis

1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include phosgene and imidazole under anhydrous conditions . The major products formed from these reactions include imidazolium chloride and crystalline products .

Scientific Research Applications

1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride has a wide range of scientific research applications. It is used in metabolomics and lipidomics for the structural annotation of bioactive metabolites and lipids . This compound is also employed in the identification and quantification of small molecules in clinical research and toxicology . Additionally, it is used in the study of molecular dynamics and the inhibition of cell division in cancer cell lines .

Mechanism of Action

The mechanism of action of 1-Tert-butyl-2,3-dimethylpiperidin-4-one;hydrochloride involves its interaction with specific molecular targets and pathways. For example, tranexamic acid, a similar compound, competitively and reversibly inhibits the activation of plasminogen via binding at several distinct sites . This mechanism is crucial for its antifibrinolytic effects.

Comparison with Similar Compounds

Conclusion

This compound is a versatile compound with significant applications in scientific research. Its unique properties and reactivity make it valuable in various fields, including chemistry, biology, medicine, and industry. The detailed analysis of its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds highlights its importance in advancing scientific knowledge and innovation.